Cas no 101976-54-9 (1,2-Benzenediamine,N1-[2-(diethylamino)ethyl]-, hydrochloride (1:2))

• Product Name: 1,2-Benzenediamine,N1-[2-(diethylamino)ethyl]-, hydrochloride (1:2)
• CAS No: 101976-54-9
• MF: C₁₂H₂₃Cl₂N₃
• MW: 280.237120866776
• CID: 221397
• PubChem ID: 3064155
• Update Time: 2025-04-19

1,2-Benzenediamine,N1-[2-(diethylamino)ethyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1-[2-(diethylamino)ethyl]-, hydrochloride (1:2)
• 2-N-[2-(diethylamino)ethyl]benzene-1,2-diamine,dihydrochloride
• DTXSID10144484
• 101976-54-9
• o-Phenylenediamine, N-(2-(diethylamino)ethyl)-, dihydrochloride
• N-(2-Diethylaminoethyl)-o-phenylenediamine, dihydrochloride

• Inchi： 1S/C12H21N3.2ClH/c1-3-15(4-2)10-9-14-12-8-6-5-7-11(12)13;;/h5-8,14H,3-4,9-10,13H2,1-2H3;2*1H
• InChI Key： GOPJYYKEGCQQAX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CC)CCNC1C=CC=CC=1N

Computed Properties

• Exact Mass: 279.12719
• Monoisotopic Mass: 279.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9°C
• PSA: 41.29
• LogP: 4.28070